Cas no 1261921-10-1 (2-methoxy-4-(2,4,6-trifluorophenyl)phenol)

• Product Name: 2-methoxy-4-(2,4,6-trifluorophenyl)phenol
• CAS No: 1261921-10-1
• MF: C₁₃H₉F₃O₂
• MW: 254.204574346542
• MDL: MFCD18315188
• CID: 1223221
• PubChem ID: 53220929
• Update Time: 2025-06-13

2-methoxy-4-(2,4,6-trifluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(2,4,6-trifluorophenyl)phenol
• 1261921-10-1
• MFCD18315188
• DTXSID90685623
• 2-Methoxy-4-(2,4,6-trifluorophenyl)phenol, 95%
• 2',4',6'-Trifluoro-3-methoxy[1,1'-biphenyl]-4-ol

• MDL： MFCD18315188
• Inchi： 1S/C13H9F3O2/c1-18-12-4-7(2-3-11(12)17)13-9(15)5-8(14)6-10(13)16/h2-6,17H,1H3
• InChI Key： SRZDAHDFHZCNII-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC(=C(C=1)OC)O)F)F

Computed Properties

• Exact Mass: 254.05546401g/mol
• Monoisotopic Mass: 254.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methoxy-4-(2,4,6-trifluorophenyl)phenol

Recent Advances in the Study of 2-Methoxy-4-(2,4,6-trifluorophenyl)phenol (CAS: 1261921-10-1) in Chemical Biology and Pharmaceutical Research

2-Methoxy-4-(2,4,6-trifluorophenyl)phenol (CAS: 1261921-10-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique trifluorophenyl substitution pattern, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of inflammation and metabolic disorders.

The compound's molecular structure, featuring both methoxy and polyfluorinated phenyl groups, contributes to its distinctive physicochemical properties. Computational modeling studies published in early 2023 revealed that these structural features enable favorable interactions with various biological targets, including enzymes involved in inflammatory pathways. The trifluoromethyl groups in particular appear to enhance both the compound's metabolic stability and its ability to penetrate biological membranes, making it an attractive scaffold for drug development.

Recent synthetic chemistry efforts have optimized the production of 2-methoxy-4-(2,4,6-trifluorophenyl)phenol, achieving yields exceeding 85% through novel palladium-catalyzed cross-coupling reactions. These methodological advances, reported in the Journal of Medicinal Chemistry (2023), have facilitated larger-scale production for biological testing. The improved synthetic routes have also enabled the creation of various analogs for structure-activity relationship studies.

Biological evaluations conducted in the past year have identified several potential therapeutic applications for this compound. In vitro studies demonstrated significant inhibitory activity against cyclooxygenase-2 (COX-2) with IC50 values in the low micromolar range, suggesting potential as an anti-inflammatory agent. Interestingly, the compound showed greater selectivity for COX-2 over COX-1 compared to traditional nonsteroidal anti-inflammatory drugs, which could translate to reduced gastrointestinal side effects.

Emerging research presented at the 2023 American Chemical Society national meeting revealed additional pharmacological properties. The compound exhibited modulatory effects on PPARγ receptors, indicating potential applications in metabolic disorders such as type 2 diabetes. These findings were particularly noteworthy as the compound appeared to activate PPARγ without inducing the adipogenic effects typically associated with full agonists, suggesting a possible improved safety profile.

Current challenges in the development of 2-methoxy-4-(2,4,6-trifluorophenyl)phenol include optimizing its pharmacokinetic properties and further elucidating its mechanism of action. Recent pharmacokinetic studies in rodent models showed moderate oral bioavailability (approximately 40%), with researchers currently exploring formulation strategies to improve this parameter. The compound's metabolism appears to involve primarily glucuronidation, with minimal cytochrome P450 involvement, which could be advantageous for avoiding drug-drug interactions.

Future research directions highlighted in recent reviews include investigating the compound's potential in combination therapies and exploring its applications in other therapeutic areas such as neurodegenerative diseases. The unique fluorination pattern of this molecule continues to attract attention from medicinal chemists, as it may offer novel approaches to addressing challenges in drug discovery, particularly in the development of selective enzyme inhibitors and receptor modulators.